(4-((Diethylamino)methyl)-2-fluorophenyl)boronic acid
Overview
Description
Boronic acids are compounds that contain a boron atom bonded to an oxygen atom and two other atoms or groups of atoms. They are known for their ability to form stable covalent bonds with sugars, which makes them useful in the field of biomaterials .
Synthesis Analysis
Boronic acids are often used in Suzuki-Miyaura coupling, a widely-applied transition metal-catalyzed carbon-carbon bond-forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .Molecular Structure Analysis
The molecular structure of boronic acids often includes an aminomethyl group, which enhances the affinity towards diols at neutral pH . This group primarily acts as an electron-withdrawing group that lowers the pKa of the neighboring boronic acid, thereby facilitating diol binding at neutral pH .Chemical Reactions Analysis
Boronic acids are known to participate in various chemical reactions. For example, they can form boronate esters with 1,2- or 1,3-diols present on the substrate . This property is often utilized in the field of chemosensors .Physical And Chemical Properties Analysis
The physical and chemical properties of boronic acids can vary widely. For example, the pKa values of boronic acids can be influenced by the presence of different functional groups .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Crystal Structure : Amino-3-fluorophenyl boronic acid, a related compound, was synthesized, and its crystal structure was analyzed. This compound is used to construct glucose sensing materials, operating at physiological pH (Das et al., 2003).
Sensing and Detection Applications
- Fluorescent Probe for H2S Detection : A fluorescent probe based on a similar compound was developed for facile detection of H2S in serum. This probe showed high selectivity and could be applied for accurate determination in human serum without the need for removing serum proteins (Lee et al., 2020).
- Colorimetric Sensing of Fluoride Ions : Studies on pyridinium boranes, which are structurally related, revealed their ability to detect fluoride ions, changing color upon binding (Wade & Gabbaï, 2009).
Medical and Biological Applications
- Boron Neutron Capture Therapy (BNCT) : The uptake of 4-borono-2-(18)F-fluoro-phenylalanine, a related compound, in human glioblastoma cells was predominantly via system L amino acid transporters, suggesting its suitability for BNCT patient selection (Yoshimoto et al., 2013).
Material Science and Chemistry
- Synthesis of BODIPY Dyes : The postfunctionalization of boron dipyrromethene core, a process that can include boronic acid derivatives, was reviewed for the synthesis of BODIPY dyes, which have applications in science, medicine, and technology (Boens et al., 2019).
Analytical Chemistry
- Boronic Acid in Sensing Applications : Boronic acids, including derivatives similar to (4-((Diethylamino)methyl)-2-fluorophenyl)boronic acid, are increasingly used in sensing applications due to their interactions with diols and Lewis bases (Lacina et al., 2014).
Photonic and Optical Applications
- Photonic Crystal Glucose-Sensing Material : New boronic acid derivatives were used to create a photonic crystal glucose-sensing material for noninvasive monitoring of glucose in tear fluid (Alexeev et al., 2004).
Mechanism of Action
Target of Action
Boronic acids and their derivatives are known to be involved in various chemical reactions, including the suzuki-miyaura cross-coupling reaction .
Mode of Action
(4-((Diethylamino)methyl)-2-fluorophenyl)boronic acid acts as a cross-coupling partner in palladium-catalyzed carbon-carbon bond formation, specifically in the Suzuki-Miyaura reaction . This reaction is a type of palladium-catalyzed cross-coupling reaction, used to synthesize biaryl compounds, an important class of compounds in medicinal chemistry .
Result of Action
As a cross-coupling partner in the suzuki-miyaura reaction, this compound plays a crucial role in the formation of carbon-carbon bonds, which is a fundamental process in organic synthesis .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, boronic esters are known to be sensitive to hydrolysis under mild acidic or basic conditions, as well as to proteodeboronation, oxidation, and nucleophilic attack . Therefore, the reaction conditions and the presence of other chemical species can significantly impact the action of this compound .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-(diethylaminomethyl)-2-fluorophenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17BFNO2/c1-3-14(4-2)8-9-5-6-10(12(15)16)11(13)7-9/h5-7,15-16H,3-4,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULUKGDOJHNTXSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)CN(CC)CC)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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